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Compound of Interest

Compound Name: OSMI-3

Cat. No.: B12430154 Get Quote

Essential Safety and Handling Guide for OSMI-3
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of OSMI-3, a potent and cell-permeable O-linked N-

acetylglucosamine transferase (OGT) inhibitor. The following information is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices.

Hazard Identification and Classification
OSMI-3 is classified with the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.[1]

Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.[1]

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.[1]

H410: Very toxic to aquatic life with long lasting effects.[1]
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Precautionary Statements:

P264: Wash skin thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1]

P273: Avoid release to the environment.[1]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[1]

P330: Rinse mouth.[1]

P391: Collect spillage.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[1]

Personal Protective Equipment (PPE) and Exposure
Controls
Engineering controls and personal protective equipment are critical for minimizing exposure to

OSMI-3.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[1]

An accessible safety shower and eyewash station must be readily available in the immediate

work area.[1]
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PPE Category Specification

Eye/Face Protection Safety goggles with side-shields.

Hand Protection Chemical-resistant protective gloves.

Skin and Body Impervious clothing (e.g., lab coat).

Respiratory A suitable respirator should be used.

Table 1: Recommended Personal Protective Equipment for Handling OSMI-3.

Operational Handling and Storage Protocol
Adherence to the following step-by-step procedures is mandatory for the safe handling and

storage of OSMI-3.

Experimental Workflow for Handling OSMI-3
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Figure 1: OSMI-3 Handling Workflow

Step 1: Preparation
- Don appropriate PPE

- Ensure fume hood is operational

Step 2: Weighing
- Weigh OSMI-3 powder in fume hood

- Use a dedicated spatula and weigh boat

Step 3: Solubilization
- Add solvent to the powder
- Cap and vortex to dissolve

Step 4: Use in Experiment
- Handle solution within the fume hood

- Avoid aerosol generation

Step 5: Decontamination
- Clean all surfaces with an appropriate solvent

- Decontaminate reusable equipment

Step 6: Waste Disposal
- Dispose of all contaminated materials

  as hazardous waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of OSMI-3 from preparation to disposal.

Storage Conditions
Proper storage is essential to maintain the stability and integrity of OSMI-3.
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Form Storage Temperature Duration

Powder -20°C 2 years

In DMSO 4°C 2 weeks

In DMSO -80°C 6 months

Table 2: Recommended Storage Conditions for OSMI-3.[2]

Disposal Plan
The disposal of OSMI-3 and its containers must be handled with care to prevent environmental

contamination.

Waste Disposal Protocol

Figure 2: OSMI-3 Disposal Protocol

Step 1: Segregation
- Collect all OSMI-3 contaminated waste separately

  (gloves, tips, vials, etc.)

Step 2: Labeling
- Clearly label the waste container as

  'Hazardous Chemical Waste: OSMI-3'

Step 3: Containment
- Use a sealed, leak-proof container for all waste

Step 4: Final Disposal
- Arrange for disposal through an approved

  waste disposal plant or service

Click to download full resolution via product page

Caption: Step-by-step protocol for the safe disposal of OSMI-3 waste.
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Key Disposal Considerations:

Do not dispose of OSMI-3 down the drain or in regular trash.

Follow all local, state, and federal regulations for hazardous waste disposal.

Collect any spillage and dispose of it as hazardous waste.[1]

First Aid Measures
In the event of exposure to OSMI-3, immediate action is required.

Exposure Route First Aid Procedure

If Swallowed

Call a POISON CENTER or doctor/physician

immediately. Rinse mouth. Do NOT induce

vomiting.

Skin Contact

Remove contaminated clothing and shoes.

Rinse skin thoroughly with large amounts of

water. Call a physician.

Eye Contact

Remove contact lenses, if present. Immediately

flush eyes with large amounts of water. Seek

prompt medical attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

Table 3: First Aid Measures for OSMI-3 Exposure.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling OSMI-3].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12430154#personal-protective-equipment-for-
handling-osmi-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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